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Compound of Interest

Compound Name: Acid Red 195

Cat. No.: B1489642 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical guide on the chemical properties of Acid Red
195. This guide addresses the core chemical characteristics, available data, and notable

challenges in sourcing specific experimental details for this compound.

Acid Red 195, a synthetic azo dye, is utilized primarily in the textile and paper industries for

coloration.[1] It is also found in cosmetic formulations. While it is a well-known dye, there is

significant confusion in scientific and commercial literature between Acid Red 195 (CAS No.

12220-24-5), Reactive Red 195, and Solvent Red 195. This guide will focus exclusively on the

known properties of Acid Red 195.

Core Chemical and Physical Properties
Acid Red 195 is generally characterized as a red powder that is soluble in water.[1] It is

considered to be stable under normal conditions.[1] The fundamental chemical identifiers and

properties are summarized in the table below.
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Property Value Source

CAS Number 12220-24-5 [1][2][3]

Molecular Formula C₂₀H₁₅N₄NaO₅S [4]

Molecular Weight 446.4 g/mol [4]

Appearance Red Powder [5]

Solubility in Water Soluble [1]

Note: Some sources describe the appearance as a white powder, which is likely inaccurate for

a red dye.[6]

Structural Information
The chemical structure of Acid Red 195 is defined by its azo linkage and sulfonate group,

which imparts its color and water solubility, respectively.
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Spectroscopic Data
Detailed experimental spectroscopic data for Acid Red 195, such as UV-Vis, IR, and NMR

spectra, are not readily available in the public domain. Much of the spectroscopic information

attributed to "Red 195" in literature pertains to Reactive Red 195, which has a distinct chemical

structure and CAS number. For instance, Reactive Red 195 is reported to have a maximum

absorbance (λmax) at 542 nm.[7][8][9]
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Synthesis and Experimental Protocols
A significant challenge in the study of Acid Red 195 is the lack of detailed, publicly available

experimental protocols for its synthesis, purification, and characterization. The synthesis

procedures found in the literature under the name "Red 195" predominantly describe the

preparation of Reactive Red 195[10][11][12][13] or Solvent Red 195.[14][15]

Reactivity and Degradation
Information regarding the specific reactivity and degradation pathways of Acid Red 195 is

scarce. Studies on the degradation of "Red 195" dyes overwhelmingly focus on Reactive Red

195, detailing processes like photocatalytic degradation, biodegradation, and electro-Fenton

oxidation.[16][17][18][19][20][21][22] These findings are not directly applicable to Acid Red 195
due to structural differences.

Toxicological Profile
The toxicological data for Acid Red 195 is limited and at times contradictory. Some sources

suggest it may have toxic and carcinogenic properties, advising caution in handling.[1] An

available safety data sheet for a product identified as "REACTIVE RED 195" indicates an oral

LD50 in rats of > 2000 mg/kg and that it is a non-irritant to skin and eyes in rabbit testing.[5]

However, the direct applicability of this data to Acid Red 195 (CAS 12220-24-5) is uncertain.

Distinguishing Between "Red 195" Dyes
To mitigate the prevalent confusion, the following table distinguishes the key properties of Acid
Red 195, Reactive Red 195, and Solvent Red 195.

Property Acid Red 195 Reactive Red 195 Solvent Red 195

CAS Number 12220-24-5 93050-79-4 164251-88-1

Molecular Formula C₂₀H₁₅N₄NaO₅S C₃₁H₁₉ClN₇Na₅O₁₉S₆ C₂₄H₂₀N₄O₄

Molecular Weight 446.4 g/mol ~1136 g/mol 444.45 g/mol

Solubility in Water Soluble Highly Soluble Insoluble[23]

Melting Point Not Available Not Available 214-216°C[24][25][26]
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Logical Relationship of Known Properties of Acid
Red 195
The following diagram illustrates the interconnectedness of the known chemical properties and

applications of Acid Red 195.
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Caption: Key properties and applications of Acid Red 195.

In conclusion, while Acid Red 195 is a commercially used dye, a comprehensive

understanding of its chemical properties is hampered by a lack of specific, publicly available

scientific data and frequent confusion with other dyes named "Red 195". Researchers are

advised to exercise caution and verify the CAS number when reviewing literature to ensure the
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data pertains to the correct compound. Further research is warranted to fully characterize the

spectroscopic, reactive, and toxicological properties of Acid Red 195.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 12220-24-5,ACID RED 195 | lookchem [lookchem.com]

2. ACID RED 195 | 12220-24-5 [chemicalbook.com]

3. ACID RED 195 | CAS#:12220-24-5 | Chemsrc [chemsrc.com]

4. Acid Red 195 | C20H15N4NaO5S | CID 135482781 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. scribd.com [scribd.com]

6. ACID RED 195, CasNo.12220-24-5 ZHEJIANG JIUZHOU CHEM CO.,LTD China
(Mainland) [jiuzhoua.lookchem.com]

7. pubs.aip.org [pubs.aip.org]

8. researchgate.net [researchgate.net]

9. uni-hohenheim.de [uni-hohenheim.de]

10. pubs.acs.org [pubs.acs.org]

11. CN107325059A - The method for preparing CI REACTIVE Red 195s is continuously
coupled in a kind of microchannel - Google Patents [patents.google.com]

12. pubs.acs.org [pubs.acs.org]

13. REACTIVE RED 195 CAS#: 93050-79-4 [m.chemicalbook.com]

14. CN107501988B - Preparation method of solvent red 195 - Google Patents
[patents.google.com]

15. CN107501988A - A kind of preparation method of solvent red 195 - Google Patents
[patents.google.com]

16. omicsonline.org [omicsonline.org]

17. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1489642?utm_src=pdf-body
https://www.benchchem.com/product/b1489642?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno12220-24-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2958945.htm
https://www.chemsrc.com/en/cas/12220-24-5_1532823.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Red-195
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Red-195
https://www.scribd.com/document/628677440/Reactive-Red-195
https://jiuzhoua.lookchem.com/products/CasNo-12220-24-5-ACID-RED-195-30081560.html
https://jiuzhoua.lookchem.com/products/CasNo-12220-24-5-ACID-RED-195-30081560.html
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/5.0108618/16205965/100005_1_online.pdf
https://www.researchgate.net/figure/Ultraviolet-absorption-spectrum-of-Reactive-Red-195_fig1_360194483
https://www.uni-hohenheim.de/uploads/media/Veroeffentlichung_Journal_Food_Control.pdf
https://pubs.acs.org/doi/10.1021/acs.oprd.5c00055
https://patents.google.com/patent/CN107325059A/en
https://patents.google.com/patent/CN107325059A/en
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.5c00055
https://m.chemicalbook.com/ProductChemicalPropertiesCB4241898_EN.htm
https://patents.google.com/patent/CN107501988B/en
https://patents.google.com/patent/CN107501988B/en
https://patents.google.com/patent/CN107501988A/en
https://patents.google.com/patent/CN107501988A/en
https://www.omicsonline.org/peer-reviewed/degradation-of-the-azo-dye-reactive-red-195-by-paenibacillus-spp-r2-11147.html
https://www.researchgate.net/publication/237078065_Biodegradation_of_reactive_red_195_azo_dye_by_the_bacterium_Rhodopseudomonas_palustris_51ATA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1489642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


18. tandfonline.com [tandfonline.com]

19. researchgate.net [researchgate.net]

20. Reactive Red 195 | 93050-79-4 | FR61573 | Biosynth [biosynth.com]

21. researchgate.net [researchgate.net]

22. researchgate.net [researchgate.net]

23. Macrolex Red B | Solvent Red 195 Dye for PS & PMMA [ranbarr.com]

24. Solvent Red 195 – Monoazo Dye – Ranbar Red 2B [ranbarr.com]

25. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India
[colorantsgroup.com]

26. China Biggest Solvent Red 195 Suppliers & Manufacturers & Factory - MSDS Sheet -
Sinoever [dyestuffscn.com]

To cite this document: BenchChem. [Acid Red 195: A Technical Overview of Chemical
Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1489642#what-are-the-chemical-properties-of-acid-
red-195]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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